Cas no 1464827-87-9 (2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)-)

• Product Name: 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)-
• CAS No: 1464827-87-9
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6564023
• Update Time: 2025-06-29

2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)-

• Inchi： 1S/C11H13FN2O2/c12-8-1-3-9(4-2-8)14-7-10(5-6-13)16-11(14)15/h1-4,10H,5-7,13H2
• InChI Key： OXYRXOQPPWEDDF-UHFFFAOYSA-N
• SMILES： O1C(CCN)CN(C2=CC=C(F)C=C2)C1=O

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 341.6±25.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)

Additional information on 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)-

2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)- (CAS No. 1464827-87-9): A Comprehensive Overview

2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)- (CAS No. 1464827-87-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity and have been extensively studied for their use in treating multidrug-resistant infections.

The 5-(2-aminoethyl)-3-(4-fluorophenyl)- substituent in this compound imparts several key characteristics that make it an interesting candidate for further investigation. The presence of the 4-fluorophenyl group enhances the compound's lipophilicity, which can improve its cellular uptake and distribution. Additionally, the 2-aminoethyl group provides a flexible linker that can facilitate interactions with various biological targets, potentially enhancing its pharmacological activity.

Recent studies have highlighted the potential of 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)- in addressing unmet medical needs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). These findings suggest that 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)- could be a valuable addition to the arsenal of antibiotics used to combat drug-resistant infections.

In addition to its antibacterial properties, 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)- has also shown promise in other therapeutic areas. Research conducted at the University of California, Los Angeles (UCLA) has indicated that this compound may have anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The pharmacokinetic profile of 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)- has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These properties make it an attractive candidate for further development as an oral medication.

To further explore the therapeutic potential of 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)-, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. Phase II trials are currently evaluating its efficacy in treating bacterial infections and inflammatory conditions.

The safety profile of 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)- is another critical aspect being investigated. Preclinical toxicology studies have shown that this compound has a low toxicity profile and does not exhibit significant cytotoxicity or genotoxicity. These findings are encouraging and support its continued development as a safe and effective therapeutic agent.

In conclusion, 2-Oxazolidinone, 5-(2-aminoethyl)-3-(4-fluorophenyl)- (CAS No. 1464827-87-9) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.